Cas no 1443307-60-5 (4-(n-Pentylthio)benzoyl chloride)

• Product Name: 4-(n-Pentylthio)benzoyl chloride
• CAS No: 1443307-60-5
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• MDL: MFCD22370263
• CID: 5218981
• Update Time: 2026-03-06

4-(n-Pentylthio)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(n-Pentylthio)benzoyl chloride

• MDL： MFCD22370263
• Inchi： 1S/C12H15ClOS/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3
• InChI Key： OATXYVLSVZLKMK-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(SCCCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 4-(n-Pentylthio)benzoyl chloride

Introduction to 4-(n-Pentylthio)benzoyl chloride (CAS No. 1443307-60-5)

4-(n-Pentylthio)benzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1443307-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various pharmacologically active molecules. The presence of a pentylthio group in its structure introduces unique reactivity and functional properties, making it a valuable building block for medicinal chemists and researchers exploring novel therapeutic agents.

The structural framework of 4-(n-Pentylthio)benzoyl chloride consists of a benzene ring substituted with a chloroacetyl group at the para position relative to the thioether linkage. This arrangement imparts both electrophilic and nucleophilic reactivity, enabling diverse chemical transformations. The benzoyl chloride moiety is particularly notable for its ability to participate in acylation reactions, which are fundamental in the synthesis of peptides, proteins, and other biologically relevant molecules. Additionally, the pentylthio group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability in drug formulations.

In recent years, there has been growing interest in exploring the applications of 4-(n-Pentylthio)benzoyl chloride in the development of novel therapeutic agents. One particularly promising area is its use as an intermediate in the synthesis of protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation, viral replication, and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop new treatments for associated diseases. The unique structural features of 4-(n-Pentylthio)benzoyl chloride make it an attractive candidate for designing protease inhibitors with enhanced binding affinity and selectivity.

Moreover, research has demonstrated the utility of 4-(n-Pentylthio)benzoyl chloride in the synthesis of small-molecule drugs targeting neurological disorders. The benzoyl chloride moiety can be readily coupled with various nucleophiles to generate complex molecular architectures. This flexibility has enabled the development of novel compounds with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that derivatives of 4-(n-Pentylthio)benzoyl chloride can modulate neurotransmitter release and receptor activity, offering a promising avenue for therapeutic intervention.

Another area where 4-(n-Pentylthio)benzoyl chloride has shown significant promise is in the field of antiviral drug development. Viruses rely on host cellular machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. The acylation properties of 4-(n-Pentylthio)benzoyl chloride have been exploited to synthesize inhibitors targeting viral proteases and polymerases. These inhibitors have demonstrated efficacy in preclinical studies, highlighting the compound's potential as a lead structure for antiviral therapies.

The synthesis of 4-(n-Pentylthio)benzoyl chloride typically involves the reaction of p-toluenesulfonyl chloride with pentanethiol in the presence of a suitable base catalyst. This reaction proceeds via nucleophilic substitution, where the thiolate anion derived from pentanethiol attacks the electrophilic carbon atom of p-toluenesulfonyl chloride. The resulting intermediate is then converted into benzoyl chloride through further functional group transformations. Recent advances in synthetic methodologies have improved the efficiency and scalability of this process, making 4-(n-Pentylthio)benzoyl chloride more accessible for industrial applications.

In conclusion, 4-(n-Pentylthio)benzoyl chloride (CAS No. 1443307-60-5) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing protease inhibitors, neurological agents, and antiviral drugs. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.